Cas no 358641-43-7 (Acetic acid,[[5-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]thio]-,ethyl ester)

• Product Name: Acetic acid,[[5-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]thio]-,ethyl ester
• CAS No: 358641-43-7
• MF: C₁₂H₁₅N₅O₅S
• MW: 341.343000650406
• CID: 1473857
• Update Time: 2024-08-24

Acetic acid,[[5-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]thio]-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,[[5-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]thio]-,ethyl ester
• Acetic acid, 2-[[5-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]thio]-, ethyl ester

• Inchi： 1S/C12H15N5O5S/c1-4-7-9(17(19)20)10(16(3)15-7)11-13-14-12(22-11)23-6-8(18)21-5-2/h4-6H2,1-3H3
• InChI Key： JQSPBPXYBXTMRN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1=NN=C(C2N(C)N=C(CC)C=2[N+]([O-])=O)O1

Computed Properties

• Exact Mass: 341.07955

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 520.8±60.0 °C(Predicted)
• PSA: 126.18
• pka: -4.82±0.10(Predicted)